Cas no 33798-77-5 (ethyl 2-(4-methylbenzenesulfonyl)oxypropanoate)

• Product Name: ethyl 2-(4-methylbenzenesulfonyl)oxypropanoate
• CAS No: 33798-77-5
• MF: C₁₂H₁₆O₅S
• MW: 272.317442893982
• CID: 294460
• PubChem ID: 562846
• Update Time: 2025-04-19

ethyl 2-(4-methylbenzenesulfonyl)oxypropanoate Chemical and Physical Properties

Names and Identifiers

• Propanoic acid,2-[[(4-methylphenyl)sulfonyl]oxy]-, ethyl ester
• ethyl (S)-α-(4-methyl-phenylsulphonyloxy)-propionate
• Ethyl 2-tosyloxypropionate
• Ethyl2-p-tolylsulfonyloxypropionate
• Lacticacid, ethyl ester, p-toluenesulfonate (6CI,8CI)
• ethyl 2-(4-methylbenzenesulfonyl)oxypropanoate
• SB47092
• EN300-12645621
• SCHEMBL2081536
• Ethyl 2-([(4-methylphenyl)sulfonyl]oxy)propanoate #
• ETHYL 2-[(4-METHYLBENZENESULFONYL)OXY]PROPANOATE
• 2-(Toluene-4-sulfonyloxy)propionic acid, ethyl ester
• Ethyl 2-(tosyloxy)propanoate
• ethyl alpha-tosyloxypropionate
• 33798-77-5

• Inchi： 1S/C12H16O5S/c1-4-16-12(13)10(3)17-18(14,15)11-7-5-9(2)6-8-11/h5-8,10H,4H2,1-3H3
• InChI Key： SNLMUZGICZJWKN-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(=O)(=O)OC(C(=O)OCC)C

Computed Properties

• Exact Mass: 272.07188
• Monoisotopic Mass: 272.07184478g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 18
• Rotatable Bond Count: 6
• Complexity: 362
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 78Ų

Experimental Properties

• PSA: 69.67

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonic acids and derivatives Benzenesulfonate esters